Cas no 1008283-55-3 (1-(adamantane-1-carbonyl)-4-hydroxypyrrolidine-2-carboxylic acid)

• Product Name: 1-(adamantane-1-carbonyl)-4-hydroxypyrrolidine-2-carboxylic acid
• CAS No: 1008283-55-3
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 3108307
• PubChem ID: 4962534
• Update Time: 2025-06-07

1-(adamantane-1-carbonyl)-4-hydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-adamantylcarbonyl)-4-hydroxypyrrolidine-2-carboxylic acid
• 1-(adamantane-1-carbonyl)-4-hydroxypyrrolidine-2-carboxylic acid
• Proline, 4-hydroxy-1-(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)-
• AKOS016042590
• SR-01000070204-1
• AKOS000264381
• 1008283-55-3
• Z90667796
• EN300-13606
• HXC93886
• IQB28355
• SR-01000070204
• 1-(adamantane-1-carbonyl)-4-hydroxypyrrolidine-2-carboxylicacid

• Inchi： 1S/C16H23NO4/c18-12-4-13(14(19)20)17(8-12)15(21)16-5-9-1-10(6-16)3-11(2-9)7-16/h9-13,18H,1-8H2,(H,19,20)/t9?,10?,11?,12?,13-,16?/m0/s1
• InChI Key： BRKBIWGWCNIXKI-VSZIENKLSA-N
• SMILES： C(O)(=O)[C@@H]1CC(O)CN1C(C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 293.162708g/mol
• Monoisotopic Mass: 293.162708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 293.36g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 77.8Ų

Additional information on 1-(adamantane-1-carbonyl)-4-hydroxypyrrolidine-2-carboxylic acid

Introduction to 1-(adamantane-1-carbonyl)-4-hydroxypyrrolidine-2-carboxylic acid (CAS No. 1008283-55-3)

1-(Adamantane-1-carbonyl)-4-hydroxypyrrolidine-2-carboxylic acid (CAS No. 1008283-55-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its adamantane moiety and hydroxypyrrolidine structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The adamantane scaffold is well-known for its robust and rigid structure, which imparts unique physical and chemical properties to the molecules it forms part of. In the case of 1-(adamantane-1-carbonyl)-4-hydroxypyrrolidine-2-carboxylic acid, this scaffold enhances the compound's stability and bioavailability, making it an attractive candidate for drug development. The hydroxypyrrolidine moiety, on the other hand, contributes to the compound's solubility and reactivity, further enhancing its potential as a therapeutic agent.

Recent studies have highlighted the multifaceted biological activities of 1-(adamantane-1-carbonyl)-4-hydroxypyrrolidine-2-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(adamantane-1-carbonyl)-4-hydroxypyrrolidine-2-carboxylic acid has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the compound's ability to modulate intracellular signaling pathways involved in oxidative stress and apoptosis.

In addition to its therapeutic potential, 1-(adamantane-1-carbonyl)-4-hydroxypyrrolidine-2-carboxylic acid has also been explored for its use as a building block in the synthesis of more complex molecules. Its unique structural features make it an excellent starting material for the development of novel drugs with improved pharmacological profiles. For example, researchers have used this compound to synthesize derivatives with enhanced potency and selectivity against specific targets.

The synthesis of 1-(adamantane-1-carbonyl)-4-hydroxypyrrolidine-2-carboxylic acid involves several well-established chemical reactions. The adamantane carboxylic acid is typically reacted with a protected hydroxypyrrolidine derivative under mild conditions to form the desired product. Subsequent deprotection steps yield the final compound, which can then be purified using standard techniques such as column chromatography or recrystallization.

The physicochemical properties of 1-(adamantane-1-carbonyl)-4-hydroxypyrrolidine-2-carboxylic acid have been extensively studied. It is a white crystalline solid with a melting point of approximately 180°C. The compound is moderately soluble in water and organic solvents such as methanol and dimethyl sulfoxide (DMSO). These properties make it suitable for various analytical methods, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of safety, 1-(adamantane-1-carbonyl)-4-hydroxypyrrolidine-2-carboxylic acid has been shown to be non-toxic at therapeutic concentrations in preclinical studies. However, as with any new chemical entity, thorough safety assessments are necessary before advancing to clinical trials. These assessments typically include in vitro toxicity studies using cell lines and in vivo toxicity studies using animal models.

The future prospects for 1-(adamantane-1-carbonyl)-4-hydroxypyrrolidine-2-carboxylic acid are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for specific therapeutic applications. Additionally, efforts are being made to develop more efficient synthetic routes to produce this compound on a larger scale, which will facilitate its transition from bench to bedside.

In conclusion, 1-(adamantane-1-carbonyl)-4-hydroxypyrrolidine-2-carboxylic acid (CAS No. 1008283-55-3) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an exciting candidate for further investigation and development as a therapeutic agent.